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Compound Focus: Propylparaben Sodium

CAS No.: 35285-69-9

Cat. No.: S742810

Partition Coefficient & Key Properties

The table below summarizes the core physicochemical data available for propylparaben sodium from the

search results.

Property Value Description / Significance

log P 2.17 [1] Measure of lipophilicity; key for predicting
drug absorption and distribution.

Molecular Cq10H11NaO3 [1] -
Formula

CAS Number  35285-69-9 [1] -

Physical White hygroscopic crystalline powder -

Form [2]

Solubility Readily soluble in water; slightly soluble  High water solubility is key for its function
in ethanol (96%); insoluble in fat [2] as a preservative in aqueous formulations.
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Methodologies for log P Determination

While explicit protocols for propylparaben sodium are unavailable, the search results describe established

general methods for measuring log P.

¢ Potentiometric Titration: This method determines log P directly by performing acid-base titrations in
a biphasic water-octanol system. The shift in the apparent pKa (poKa) of the compound at different
octanol-to-water volume ratios is used to calculate the partition coefficient of both neutral and ionic
species [3]. This approach is implemented in instruments like the Sirius T3 [3].

e Chromatographic Methods: High Performance Liquid Chromatography (HPLC) can be used for log
P estimation. An example method for analyzing propylparaben sodium uses a Newcrom AH
column with an isocratic mobile phase of MeCN/H20 (30/70%) and 0.1% H2S0a4 buffer, with
detection at 270 nm [1]. The retention time under such conditions can be correlated with log P.

¢ Quantitative Structure-Property Relationship (QSPR): Computational models can predict log P
based on molecular structure, eliminating the need for experimental measurement for unsynthesized
compounds. Key molecular descriptors identified for accurate prediction include Molecular Volume
(MV), Hydrophilic-Lipophilic Balance (HLB), Hydrogen Bond forming ability (HB), and Polar
Surface Area (PSA) [4].

Relationship of log P to Drug Development

The measured log P of 2.17 for propylparaben sodium has specific implications for its behavior in

biological and formulation contexts.

e Metabolism and Hydrolysis: Parabens are esters that undergo rapid hydrolysis in biological
systems. Studies show that in incubations with human liver and skin tissue models, propylparaben is
metabolized to 4-hydroxybenzoic acid (4-HBA) and the corresponding alcohol (propanol) [5]. The
rate of this hydrolysis is influenced by the paraben's chain length and structure [5].

¢ Plasma Protein Binding (PPB): Most parabens exhibit high plasma protein binding (>90%), which
affects the fraction of the compound that is biologically active. In contrast, the major metabolite, 4-
HBA, has a much lower PPB of 38% [5].

¢ Permeability and Absorption: A log P of 2.17 suggests moderate lipophilicity. This property supports
passive diffusion across biological membranes, which is relevant for its absorption through the skin
when used in topical products and its potential systemic distribution [5].

The following diagram illustrates how log P influences the key properties of a compound like

propylparaben sodium in a drug development context.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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